Cas no 676593-23-0 (1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl-)

1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl-, is a cyclic boronic ester compound characterized by its stable dioxaborinane core and a reactive ethenylphenyl substituent. The 5,5-dimethyl substitution enhances steric hindrance, improving hydrolytic stability while maintaining reactivity in cross-coupling applications. This compound is particularly useful in Suzuki-Miyaura reactions, where its boronate moiety facilitates efficient aryl-aryl bond formation. The ethenyl group offers additional functionalization potential for polymerization or further derivatization. Its balanced stability and reactivity make it suitable for pharmaceutical intermediates, organic electronics, and advanced material synthesis. The compound is typically handled under inert conditions to preserve its integrity.
1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl- structure
676593-23-0 structure
Product Name:1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl-
CAS No:676593-23-0
MF:C13H17BO2
MW:216.083884000778
MDL:MFCD32670190
CID:4136110
PubChem ID:24999077
Update Time:2025-05-24

1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl-
    • 5,5-dimethyl-2-(4-ethenylphenyl)-1,3,2-dioxaborinane
    • 5,5-Dimethyl-2-(4-vinylphenyl)-1,3,2-dioxaborinane
    • F72314
    • starbld0030006
    • BS-48425
    • 676593-23-0
    • 2-(4-ethenylphenyl)-5,5-dimethyl-1,3,2-dioxaborinane
    • MDL: MFCD32670190
    • Inchi: 1S/C13H17BO2/c1-4-11-5-7-12(8-6-11)14-15-9-13(2,3)10-16-14/h4-8H,1,9-10H2,2-3H3
    • InChI Key: OYGZETQPYJJBKY-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C=C)=CC=2)OCC(C)(C)C1

Computed Properties

  • Exact Mass: 216.1321599g/mol
  • Monoisotopic Mass: 216.1321599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

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Additional information on 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl-

Introduction to 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl (CAS No. 676593-23-0)

The compound 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl (CAS No. 676593-23-0) is a specialized organoboron derivative that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boron-containing heterocycles, which are widely recognized for their versatile applications in cross-coupling reactions, drug development, and material science. The unique structural features of this molecule, including its 2-(4-ethenylphenyl) substituent and 5,5-dimethyl backbone, contribute to its distinctive chemical properties and reactivity patterns.

In recent years, there has been a growing interest in boron-containing compounds due to their role as key intermediates in the synthesis of biologically active molecules. The reactivity of this compound is primarily attributed to the presence of a boronic ester functionality, which makes it an excellent candidate for Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules and have been extensively utilized in the pharmaceutical industry for the development of novel therapeutic agents.

The 2-(4-ethenylphenyl) moiety in the structure of 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl introduces a phenolic group with an ethynyl substituent, which can participate in various chemical transformations. This feature makes it particularly useful for the synthesis of conjugated polymers and organic electronic materials. Additionally, the 5,5-dimethyl group enhances the stability of the boronate ester and influences its solubility and reactivity under different conditions.

Recent studies have highlighted the potential applications of this compound in medicinal chemistry. Researchers have explored its utility as a precursor for the synthesis of antiviral and anticancer agents. The boronic ester functionality allows for facile introduction of diverse functional groups, enabling the creation of structurally complex molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their inhibitory effects on specific enzymes involved in viral replication and tumor growth.

The pharmaceutical industry has increasingly relied on organoboron compounds due to their ability to enhance drug bioavailability and metabolic stability. The structural motif of 1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl aligns well with these requirements. Its compatibility with modern synthetic methodologies has made it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the compound's electronic properties have been studied in the context of organic electronics. The presence of an aromatic ring system and an ethynyl group facilitates charge transport characteristics that are desirable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This opens up new avenues for material scientists who are working on sustainable energy solutions.

In conclusion,1,3,2-Dioxaborinane, 2-(4-ethenylphenyl)-5,5-dimethyl (CAS No. 676593-23-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its reactivity and biological significance continues to evolve,this compound is poised to play an even greater role in advancing chemical innovation and drug discovery.

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